Thiiranes
Thiiranes are a class of heterocyclic compounds characterized by the presence of three-membered rings containing sulfur, nitrogen, and carbon atoms. These molecules exhibit unique structural features that make them versatile in various applications across chemistry and biology. The general structure can be represented as C3H5NSx (where x is typically 1 or 2), giving rise to a variety of isomeric forms depending on the arrangement of these atoms within the ring.
Due to their reactive nature, thiiranes are frequently used in organic synthesis, providing intermediates for synthesizing complex molecules with sulfur-containing functionalities. They also find applications in pharmaceuticals and agrochemicals due to their potential as bioactive compounds or precursors. Additionally, thiiranes play a crucial role in materials science, particularly in the development of conductive polymers and sensors.
In summary, thiiranes offer diverse structural configurations and reactivity, making them indispensable in multiple fields of chemical research and industrial applications.

Structure | Chemical Name | CAS | MF |
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3-Chloropropylene Sulfide | 3221-15-6 | C3H5ClS |
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2-Thiiranebutanenitrile | 58130-94-2 | C6H9NS |
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6,7-Episulfide-alpha-Humulen, | 65563-96-4 | C15H24S |
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8-Thiabicyclo[5.1.0]octane | 53907-79-2 | C7H12S |
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thiirane-2-carbaldehyde | 2763925-64-8 | C3H4OS |
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9-Thiabicyclo[6.1.0]nonane | 286-63-5 | C8H14S |
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Thiirane,2,3-dimethyl-, (2R,3S)-rel- | 5954-71-2 | C4H8S |
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2-Thiiranepropanenitrile | 54096-45-6 | C5H7NS |
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Thiirane | 420-12-2 | C2H4S |
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Thiirane, 2-hexyl-,(2S)- | 244221-84-9 | C8H16S |
Related Literature
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Yiming Rong,Pengfei Ji,Mengzhe He,Yuwen Zhang,Yong Tang Phys. Chem. Chem. Phys., 2018,20, 20398-20405
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Daniele Battegazzore,Jenny Alongi,Gaelle Fontaine,Alberto Frache,Serge Bourbigot,Giulio Malucelli RSC Adv., 2015,5, 39424-39432
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Sujin Lee,Juhee Hong Soft Matter, 2016,12, 2325-2333
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Xuesong Tan,Weiping Deng,Mi Liu,Qinghong Zhang,Ye Wang Chem. Commun., 2009, 7179-7181
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